Cas no 36953-64-7 (Pyrido[1,2-a]indol-10-ol)
Pyrido[1,2-a]indol-10-ol structure
Product Name:Pyrido[1,2-a]indol-10-ol
CAS No:36953-64-7
MF:C12H9NO
MW:183.205962896347
CID:921806
Update Time:2023-11-19
Pyrido[1,2-a]indol-10-ol Chemical and Physical Properties
Names and Identifiers
-
- 5h-indeno[1,2-a]pyridine-5-one
- 10-Hydroxypyrido[1,2-a]indole
- CID 91665237
- Pyrido[1,2-a]indol-10-ol
-
- Inchi: 1S/C12H9NO/c14-12-9-5-1-2-6-10(9)13-8-4-3-7-11(12)13/h1-8,14H
- InChI Key: XLZFTZMDLZXZCY-UHFFFAOYSA-N
- SMILES: OC1C2C=CC=CC=2N2C=CC=CC2=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 218
- Topological Polar Surface Area: 24.6
Experimental Properties
- Density: 1.23±0.1 g/cm3(Predicted)
- Boiling Point: 331.1±24.0 °C(Predicted)
- pka: 9.15±0.30(Predicted)
Pyrido[1,2-a]indol-10-ol Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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